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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081 Get Quote

This guide provides essential safety information, troubleshooting, and frequently asked

questions for researchers, scientists, and drug development professionals working with barium

hydride powder. Adherence to these guidelines is critical to ensure a safe laboratory

environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with barium hydride powder?

A1: Barium hydride is a water-reactive substance. Its primary hazards include:

Flammability: Contact with water or moisture releases flammable hydrogen gas, which can

ignite spontaneously.[1][2]

Reactivity: It reacts vigorously with oxygen and is explosive when mixed with solid oxidants

like halides or chromates.[3][4]

Toxicity: It is harmful if swallowed or inhaled.[5]

Corrosivity: Contact with moisture on skin or in the respiratory tract can cause chemical

burns.[6]

Q2: How should I properly store unopened containers of barium hydride powder?
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A2: Unopened containers should be stored in a tightly sealed container in a dry, cool, and well-

ventilated area.[5][7][8] The storage area should be separate from incompatible materials such

as acids and oxidizing agents.[6] For enhanced safety, storing under an inert gas like argon is

recommended.[6]

Q3: What type of personal protective equipment (PPE) is mandatory when handling barium

hydride?

A3: The following PPE must be worn when handling barium hydride powder:

Eye/Face Protection: Tightly fitting safety goggles with side-shields or a face shield.[7][8]

Skin Protection: Fire/flame resistant and impervious clothing, along with chemical-resistant

gloves (inspect before use).[7][8]

Respiratory Protection: If exposure limits are exceeded or dust is present, a full-face

respirator with an appropriate filter is necessary.[7][8]

Q4: Can I handle barium hydride powder on an open lab bench?

A4: No. Barium hydride should be handled in a controlled environment to minimize exposure to

air and moisture. The preferred methods are:

In a glovebox under an inert atmosphere (e.g., argon).[6]

In a well-ventilated fume hood with appropriate local exhaust ventilation.[7][8]

Q5: What should I do in case of a small spill of barium hydride powder?

A5: For a small spill, follow these steps:

Evacuate non-essential personnel from the immediate area.[7]

Remove all sources of ignition.[7][8]

Wearing appropriate PPE, cover the spill with a dry, inert material such as dry sand,

powdered limestone, or a Class D fire extinguisher powder (e.g., Met-L-X).[6][9] Do not use

water or combustible materials like paper towels.[6][9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1CW_BARIUM%20HYDRIDE%20(BAH2)%20POWDER_SDS-EU_EU%20English.pdf
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.espimetals.com/index.php/msds/46-Barium
https://www.espimetals.com/index.php/msds/46-Barium
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.espimetals.com/index.php/msds/46-Barium
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.chemicalbook.com/msds/barium-hydride.pdf
https://www.echemi.com/sds/barium-hydride-pd180521115197.html
https://www.espimetals.com/index.php/msds/46-Barium
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.espimetals.com/index.php/msds/46-Barium
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using non-sparking tools, carefully collect the mixture into a suitable, dry, and closed

container for disposal.[6][7]

Label the container as hazardous waste.[10]

Q6: What type of fire extinguisher should be used for a barium hydride fire?

A6: Use a Class D dry powder extinguishing agent.[6] Dry chemical, carbon dioxide, or alcohol-

resistant foam extinguishers may also be used.[7][8] Crucially, do not use water, as it will react

violently with barium hydride and intensify the fire.[6]

Troubleshooting Guide
Issue Possible Cause Solution

Powder appears discolored

(e.g., yellow or gray)

Exposure to air or moisture,

leading to the formation of

oxides or hydroxides.

Do not use the powder if its

integrity is questionable.

Dispose of it as hazardous

waste according to your

institution's guidelines.

Hydrogen gas evolution is

observed during storage

The container seal has been

compromised, allowing

moisture to react with the

barium hydride.

Do not open the container.

Move it to a safe, well-

ventilated area, away from

ignition sources. Contact your

institution's environmental

health and safety (EHS) office

for guidance on disposal.

Static electricity is causing the

powder to "jump"

The handling environment is

too dry, and proper grounding

procedures are not in place.

Ensure all equipment is

properly bonded and

grounded.[5] Use anti-static

tools and equipment.
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Parameter Value Reference

Melting Point 675 °C (decomposes) [2][3][4]

Density 4.16 - 4.21 g/cm³ [2][3]

ACGIH TLV (as Ba)
0.5 mg/m³ (Time-Weighted

Average)
[11]

OSHA PEL (as Ba) 0.5 mg/m³ [11]

NIOSH IDLH (as Ba) 50 mg/m³ [11]

UN Number 1409 [5][7][11]

Hazard Class

4.3 (Substances which, in

contact with water, emit

flammable gases)

[2][5]

Experimental Protocols
Protocol 1: Inerting a Glovebox for Barium Hydride
Handling

Preparation: Ensure the glovebox is clean, dry, and free of any incompatible materials.

Purging: Cycle the glovebox atmosphere by evacuating the chamber to a vacuum and

refilling with a high-purity inert gas (e.g., argon or nitrogen). Repeat this process at least

three times to minimize the presence of oxygen and moisture.

Atmosphere Monitoring: Use oxygen and moisture sensors to verify that the atmosphere

inside the glovebox is within acceptable limits (typically <10 ppm for both).

Material Transfer: Introduce the sealed container of barium hydride and any necessary

equipment into the glovebox via the antechamber.

Handling: Only open the barium hydride container once the inert atmosphere is confirmed to

be stable.
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Protocol 2: Quenching and Disposal of Residual Barium
Hydride
This procedure should only be performed by trained personnel in a controlled environment,

such as a fume hood.

Preparation: Place a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a gas outlet (bubbler) in a fume hood. The flask should be large enough to

accommodate the reaction volume and potential foaming. Place the flask in an ice bath to

control the reaction temperature.

Inerting: Purge the flask with an inert gas (e.g., argon or nitrogen).

Suspension: Suspend the residual barium hydride in a non-reactive, anhydrous solvent (e.g.,

toluene or THF).

Quenching: Slowly add a quenching agent, such as isopropanol, dropwise from the dropping

funnel to the stirred suspension. The reaction is exothermic and will produce hydrogen gas.

Maintain a slow addition rate to control the reaction.

Final Quench: After the initial vigorous reaction has subsided, slowly and carefully add a

more reactive quenching agent, such as ethanol, followed by a dropwise addition of water to

ensure all the hydride has been consumed.

Neutralization and Disposal: Neutralize the resulting solution with a dilute acid (e.g., 1M HCl)

and dispose of it as hazardous waste in accordance with institutional and local regulations.

[7]
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Barium Hydride Spill Occurs

Evacuate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources

Cover with Inert Material
(e.g., Dry Sand, Met-L-X)

Collect with Non-Sparking Tools
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Click to download full resolution via product page

Caption: Barium Hydride Spill Response Workflow
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Caption: Barium Hydride Incompatibility Chart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Barium Hydride (BaH₂)
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083081#how-to-safely-store-and-handle-barium-
hydride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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